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Compound of Interest

Compound Name: 2-Chlorothiophene

Cat. No.: B1346680 Get Quote

Essential Safety and Handling Guide for 2-
Chlorothiophene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chlorothiophene. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of key quantitative data for 2-Chlorothiophene is presented below for easy

reference.
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Property Value

CAS Number 96-43-5[1][2][3][4]

Molecular Formula C4H3ClS[1][3]

Molecular Weight 118.58 g/mol [1]

Boiling Point 127-129 °C (260.6-264.2 °F) at 760 mmHg[1]

Flash Point 22 °C (71.6 °F)[1]

Specific Gravity 1.280[1]

Vapor Pressure 10.66 hPa at 20 °C[1]

Melting Point -71.9 °C (-97.4 °F)[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 2-Chlorothiophene.
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PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles conforming to

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.

Skin Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber) and protective clothing to

prevent skin exposure.[5] Gloves must be

inspected prior to use and removed using the

proper technique to avoid skin contact with the

outer surface.[5][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. For higher-level protection, use

type OV/AG/P99 (US) or type ABEK-P2 (EU EN

143) respirator cartridges.[6]

Experimental Protocols: Handling and Storage
Follow these step-by-step procedures for the safe handling and storage of 2-Chlorothiophene.

Engineering Controls:

All work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[7][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][8]

Safe Handling Practices:

Avoid breathing vapors, mist, or gas.[1][6][8]
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Avoid contact with skin and eyes.[5][6]

Keep the container tightly closed when not in use.[8][10][11]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1][10]

[11]

Use only non-sparking tools.[1][8][11]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[1][8][11]

Do not eat, drink, or smoke in the work area.[1][8]

Wash hands thoroughly after handling.[1][8]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store under an inert gas, as the substance is hygroscopic.[6]

Operational and Disposal Plans
Spill Response:

Evacuate: Immediately evacuate the danger area and consult an expert.[10]

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

Do not use combustible materials like sawdust.[7]

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all decontamination materials for hazardous waste disposal.[8]

Prevention: Prevent the spill from entering drains.[6][10]

Waste Disposal:

Classification: This material should be handled as hazardous waste.[7] Waste containing 2-
Chlorothiophene should be identified as "Halogenated Organic Waste."[7]

Containerization: Use a designated, leak-proof, and chemically compatible container for

waste collection.[7] The container must be clearly labeled with "Hazardous Waste" and the

full chemical name.[7]

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with local, regional, and national regulations.[6][12] Do not dispose of it down the

drain.[6][10] Contaminated packaging should be disposed of as unused product.[6]

Workflow for Handling 2-Chlorothiophene
The following diagram illustrates the logical workflow for the safe handling of 2-
Chlorothiophene, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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